Cas no 87887-21-6 (2-Pentanol, 1-[(2,2,3,6-tetramethylcyclohexyl)oxy]-)

• Product Name: 2-Pentanol, 1-[(2,2,3,6-tetramethylcyclohexyl)oxy]-
• CAS No: 87887-21-6
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 651061
• PubChem ID: 19910538
• Update Time: 2025-04-19

2-Pentanol, 1-[(2,2,3,6-tetramethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 1-[(2,2,3,6-tetramethylcyclohexyl)oxy]-
• 1-(2,2,3,6-tetramethylcyclohexyl)oxypentan-2-ol
• SCHEMBL5152981
• DTXSID80601231
• 87887-21-6
• 1-[(2,2,3,6-Tetramethylcyclohexyl)oxy]pentan-2-ol

• Inchi： 1S/C15H30O2/c1-6-7-13(16)10-17-14-11(2)8-9-12(3)15(14,4)5/h11-14,16H,6-10H2,1-5H3
• InChI Key： XQBGTCNLICGRNA-UHFFFAOYSA-N
• SMILES： O(CC(CCC)O)C1C(C)CCC(C)C1(C)C

Computed Properties

• Exact Mass: 242.224580195g/mol
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų